Cas no 111406-87-2 (Zileuton)

Zileuton Properties

Names and Identifiers

• 1-(1-(Benzo[b]thiophen-2-yl)ethyl)-1-hydroxyurea
• Zileuton
• N-(1-benzo[b]thien-2-ylethyl)-N-hydroxyUrea
• Zileuton (ABT-077,ICI D2138,Zyflo®,Leutrol®)
• (±)-N-hydroxy-N-(1-benzo[b]thien-2-ylethyl)urea
• 1-(1-benzo[b]thien-2-ylethyl)-1-hydroxyurea
• A 64077
• Abbott 64077
• Leutml
• Leutrol
• N-hydroxy-N-{1-(benzo[b]thien-2-yl)ethyl}urea
• Zyfl
• ZYFLO
• 1-(1-Benzothiophen-2-ylethyl)-1-hydroxy-urea
• ABT-077
• A-64077
• CGS-23622
• Griluto-CR
• AKOS 91253
• Zileutonum
• Zyflo CR
• Zileutonum [INN-Latin]
• N-(1-Benzo(b)thien-2-ylethyl)-N-hydroxyurea
• Zyflo (TN)
• 1-[1-(1-benzothiophen-2-yl)ethyl]-1-hydroxyurea
• 1-[1-(1-benzothien-2-yl)ethyl]-1-hydroxyurea
• Urea, N-(1-benzo[b]thien-2-ylethyl)-N-hydroxy-
• (+-)-1-(1-Benzo(b)thien-2-ylethyl)-1-hydroxyurea
• C11H12N2O2S
• N-[1-(benzo[b]thiophen-2-yl)ethyl]-N-hydroxyurea
• (+-)-
• SR-01000759349-5
• ZILEUTON
• AKOS000280127
• NSC 759277
• s1443
• CHEBI:10112
• Zileuton- Bio-X
• KS-1195
• AB00639921-08
• BCP16199
• HMS3369I17
• HMS3872F13
• BB 0261152
• NCGC00159453-03
• Pharmakon1600-01505906
• Zyflo
• DTXCID003752
• Q202998
• ( inverted exclamation markA)-1(1-Benzo[b]thien-2-ylethyl)-1-hydroxyure
• (+-)-N-Hydroxy-N-(1-benzo(b)thien-2-ylethyl)-urea
• NS00023571
• NCGC00159453-04
• CCG-213571
• NSC730712
• SB19083
• ZILEUTON [MI]
• ZILEUTON [USAN]
• ZILEUTON [INN]
• Prestwick0_001090
• AC-31490
• Tox21_111680
• SW197531-3
• AB00639921_11
• 111406-87-2
• N-(1-benzo[b]thien-2-ylethyl)-N-hydroxy-urea
• ZILEUTON (USP-RS)
• J-525169
• CAS-111406-87-2
• AMY12540
• Zileuton (USAN:USP:INN:BAN)
• SR-01000759349
• ZILEUTON [ORANGE BOOK]
• HMS2093H06
• ABBOTT-64077
• CTI-02
• AB00639921-06
• DTXSID9023752
• SR-01000759349-4
• SY102131
• NCGC00255046-01
• FT-0601582
• J-002574
• N-(1-(benzo(b)thiophen-2-yl)ethyl)-N-hydroxyurea
• SCHEMBL4209
• ZILEUTON [USP-RS]
• NSC759277
• SBI-0206869.P001
• (+/-)-N-hydroxy-N-(1-benzo[b]thien-2-ylethyl)urea
• Zyflo Filmtab
• HMS3714E07
• D00414
• FT-0675903
• AB00639921_10
• Zileuton, >=98% (HPLC)
• HMS2089J12
• ZILEUTON [MART.]
• HMS2051M20
• Z1546610483
• HMS3393M20
• starbld0016861
• ZILEUTON (MART.)
• Tox21_301148
• BZ164573
• UNII-V1L22WVE2S
• CHEMBL93
• NCGC00159453-05
• (+/-)-1-(1-benzo(b)thien-2-ylethyl)-1-hydroxyurea
• Urea, N-(1-benzo(b)thien-2-ylethyl)-N-hydroxy-, (+-)-
• BDBM50000541
• Zileuton (USP/INN)
• ZILEUTON [WHO-DD]
• SMR000466377
• A802357
• BRD-A56359832-001-04-6
• Zileutonum (INN-Latin)
• ZILEUTON [VANDF]
• HY-14164
• Tox21_111680_1
• HMS3654J08
• UREA, N-(1-BENZO(B)THIEN-2-YLETHYL)-N-HYDROXY-, (+/-)-
• NSC-730712
• (+/-)-1-(1-Benzo[b]thien-2-ylethyl)-1-hydroxyurea
• CS-1563
• NSC-759277
• ZILEUTON (USP MONOGRAPH)
• MLS001424079
• Zileuton, United States Pharmacopeia (USP) Reference Standard
• HMS2235O04
• CCG-100901
• MLS006011971
• AB00639921-09
• Zileuton [USAN:USP:INN:BAN]
• (+-)-1-(1-Benzo[b]thien-2-ylethyl)-1-hydroxyurea
• EN300-123022
• AC-13198
• n-(1-benzo[b]thien-2-ylethyl)-n-hydroxyurea
• 1-[1-(2-Benzothienyl)ethyl]-1-hydroxyurea
• Zileuton, commercially available as 600 mg tablets
• MWLSOWXNZPKENC-UHFFFAOYSA-N
• SR-01000759349-6
• ZILEUTON [USP MONOGRAPH]
• SCHEMBL18251470
• Urea, N-(1-benzo(b)thien-2-ylethyl)-N-hydroxy-
• AKOS016340558
• ()-1(1-Benzo[b]thien-2-ylethyl)-1-hydroxyure
• MLS000759510
• NC00151
• NCGC00159453-02
• V1L22WVE2S
• MFCD00866097
• 1-(1-(1-benzothien-2-yl)ethyl)-1-hydroxyurea
• N-(1-BENZO(B)THIEN-2-YL-ETHYL)-N-HYDROXYUREA
• GTPL5297
• MRF-0000030
• NSC 730712
• NCGC00159453-06
• Ziluton
• DB00744
• DB-335363
• BRD-A56359832-001-13-7
• STL373010
• BRD-A56359832-001-11-1
• BBL029070
• BRD-A56359832-001-12-9
• DB-015071
• N-HYDROXY-N-{1-(BENZO[B]THIEN-2-YL)ETHYL}UREA
• +Expand

• MDL： MFCD00866097
• InChIKey： MWLSOWXNZPKENC-UHFFFAOYSA-N
• Inchi： 1S/C11H12N2O2S/c1-7(13(15)11(12)14)10-6-8-4-2-3-5-9(8)16-10/h2-7,15H,1H3,(H2,12,14)
• SMILES： S1C2=C([H])C([H])=C([H])C([H])=C2C([H])=C1C([H])(C([H])([H])[H])N(C(N([H])[H])=O)O[H]

Computed Properties

• Exact Mass: 236.06200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 236.062
• Heavy Atom Count: 16
• Complexity: 275
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 94.8

Experimental Properties

• LogP: 3.43250
• PSA: 94.80000
• Refractive Index: 1.704
• Boiling Point: 449.4°C at 760 mmHg
• Melting Point: 156-158°C
• Flash Point: 225.6±29.3 °C
• Solubility: DMSO: ≥20mg/mL at ~60°C (warm up to 60 C for 5min)
• Color/Form: Powder
• Solubility: DMSO: ≥20mg/mL at ~60°C (warm up to 60 C for 5min)
• Density: 1.401 g/cm3

Zileuton Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： 26
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 22-36
• Signal Word：Warning

Zileuton Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%